N-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-N,2,2-trimethylpropanamide

• IUPAC Name: N-[4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-N,2,2-trimethylpropanamide
• InChI: InChI=1S/C19H28N2O2/c1-19(2,3)18(22)20(4)15-7-9-17(10-8-15)23-13-16-12-21(16)11-14-5-6-14/h7-10,14,16H,5-6,11-13H2,1-4H3
• InChI Key: BMOYPOQCLOZKTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N(C)C1=CC=C(C=C1)OCC2CN2CC3CC3
• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol

Description

The compound contains an aziridine group, which is a three-membered ring containing nitrogen. Aziridines are known for their high reactivity due to the ring strain. The compound also contains a phenyl group and a trimethylpropanamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, aziridines are generally synthesized through various methods such as the reaction of an amino group with a suitable leaving group. The synthesis of such compounds often involves careful control due to the high reactivity of aziridines.

Molecular Structure Analysis

The aziridine ring in the compound is highly strained, which contributes to its high reactivity. The compound also contains a phenyl group, which is a planar, aromatic ring, and a trimethylpropanamide group, which contains a carbonyl group and an amide group.

Chemical Reactions Analysis

Aziridines are known to undergo ring-opening reactions, especially with nucleophiles. This is due to the high ring strain in aziridines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific functional groups present. For example, the presence of an aziridine ring would make the compound highly reactive. The presence of a phenyl group could contribute to the compound’s stability and could also influence its physical properties such as solubility.

Mechanism of Action

While the specific mechanism of action for this compound is not known, aziridines have been studied for their potential use in cancer therapy. They are thought to work by alkylating the DNA of cancer cells.

Safety and Hazards

As with any compound, the safety and hazards would depend on various factors such as the specific functional groups present and the conditions under which the compound is handled. Aziridines, for example, are known to be highly reactive and could potentially be hazardous.

Future Directions

Research into aziridines and their potential uses in medicine is ongoing. Given the high reactivity of aziridines, they are of interest in the development of new therapeutic agents.